Cas no 109274-99-9 (Furo[2,3-b]pyridine-3-carboxaldehyde)

• Product Name: Furo[2,3-b]pyridine-3-carboxaldehyde
• CAS No: 109274-99-9
• MF: C₈H₅NO₂
• MW: 147.130801916122
• MDL: MFCD18384577
• CID: 128351
• PubChem ID: 21794742
• Update Time: 2025-05-22

Furo[2,3-b]pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-b]pyridine-3-carboxaldehyde
• FURO[2,3-B]PYRIDINE-3-CARBALDEHYDE
• 3-formylfuro< 2,3-b> pyridine
• ACMC-1C5XP
• AG-D-26077
• AK-55201
• ANW-68893
• CTK0H2762
• Furo[2,3-b]pyridine-3-carboxaldehyde (9CI)
• DTXSID40618188
• CS-0441014
• 109274-99-9
• MGBIJDUVAUVBBD-UHFFFAOYSA-N
• SCHEMBL15129411
• DB-351674

• MDL： MFCD18384577
• Inchi： 1S/C8H5NO2/c10-4-6-5-11-8-7(6)2-1-3-9-8/h1-5H
• InChI Key： MGBIJDUVAUVBBD-UHFFFAOYSA-N
• SMILES： O1C=C(C=O)C2=CC=CN=C12

Computed Properties

• Exact Mass: 147.03205
• Monoisotopic Mass: 147.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.322
• Boiling Point: 267 ºC
• Flash Point: 115 ºC
• PSA: 43.1
• LogP: 1.64030

Additional information on Furo[2,3-b]pyridine-3-carboxaldehyde

Comprehensive Analysis of Furo[2,3-b]pyridine-3-carboxaldehyde (CAS No. 109274-99-9): Properties, Applications, and Research Insights

Furo[2,3-b]pyridine-3-carboxaldehyde (CAS No. 109274-99-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural features. This fused-ring aldehyde combines a furan and pyridine moiety, offering versatile reactivity for synthetic applications. Researchers frequently search for "Furo[2,3-b]pyridine derivatives" or "CAS 109274-99-9 applications," reflecting growing interest in its potential as a pharmacophore scaffold for drug discovery.

The compound's molecular formula C8H5NO2 and MW 147.13 g/mol make it particularly valuable in medicinal chemistry. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research. With increasing Google searches for "heterocyclic aldehydes in drug design" and "small molecule building blocks," Furo[2,3-b]pyridine-3-carboxaldehyde emerges as a crucial intermediate for high-value pharmaceuticals. Its electron-rich system enables diverse cross-coupling reactions, addressing the pharmaceutical industry's demand for structural complexity in lead optimization.

From a synthetic chemistry perspective, this compound's aldehyde functionality (often searched as "pyridine-3-carboxaldehyde uses") facilitates condensation reactions to create Schiff bases or hydrazone derivatives. The fused bicyclic system enhances planar rigidity, making it attractive for OLED materials development—a trending topic in materials science forums. Analytical data shows rising searches for "furopyridine fluorescence properties" and "CAS 109274-99-9 NMR spectrum," indicating multidisciplinary research interest.

Quality control of Furo[2,3-b]pyridine-3-carboxaldehyde requires strict monitoring of purity parameters (HPLC ≥98%), with researchers frequently inquiring about "109274-99-9 solubility" and "storage conditions." The compound's melting point range (120-123°C) and spectral characteristics (IR: 1685 cm⁻¹ for C=O stretch) serve as critical identification markers. Recent patent analyses reveal its incorporation in anticancer agent syntheses, correlating with increased searches for "furopyridine antitumor activity."

Environmental and safety studies of CAS 109274-99-9 demonstrate favorable biodegradation potential, addressing growing concerns about green chemistry principles. The scientific community shows particular interest in its metabolic stability (searched as "furo[2,3-b]pyridine PK parameters"), crucial for ADME optimization in drug candidates. Computational chemistry approaches utilizing this scaffold often appear in discussions about "molecular docking with heterocyclic aldehydes."

Market analysis indicates expanding applications of Furo[2,3-b]pyridine-3-carboxaldehyde in agrochemicals and electronic materials, reflected in search trends for "fused heterocycles in crop protection." Its crystallographic data (monoclinic P2₁/c space group) provides valuable insights for structure-activity relationship studies. The compound's scalable synthesis routes remain a key discussion point in process chemistry circles, with particular focus on palladium-catalyzed methodologies.

Emerging research explores the compound's potential in metal-organic frameworks (MOFs), responding to increased searches for "nitrogen-rich linkers for MOFs." The hydrogen bonding capacity of its aldehyde oxygen and pyridine nitrogen makes it valuable for designing functional materials. Recent publications highlight its utility in developing fluorescent probes, aligning with diagnostic imaging advancements.

In conclusion, Furo[2,3-b]pyridine-3-carboxaldehyde (CAS No. 109274-99-9) represents a multifaceted chemical building block with expanding applications across life sciences and advanced materials. The compound addresses contemporary research needs in targeted drug delivery, materials engineering, and sustainable chemistry, as evidenced by evolving search patterns and scientific literature. Its unique fused heteroaromatic system continues to inspire innovative applications in cutting-edge technologies.